N-(3-fluorophenyl)-2-(5-methoxy-2-(((5-methyl-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxopyridin-1(4H)-yl)acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-[5-methoxy-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-4-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C18H17FN4O3S2/c1-11-21-22-18(28-11)27-10-14-7-15(24)16(26-2)8-23(14)9-17(25)20-13-5-3-4-12(19)6-13/h3-8H,9-10H2,1-2H3,(H,20,25)
• InChI Key: DCKAHQDGMJKQNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)SCC2=CC(=O)C(=CN2CC(=O)NC3=CC(=CC=C3)F)OC
• Molecular Formula: C18H17FN4O3S2
• Molecular Weight: 420.5 g/mol

Description

N-(3-fluorophenyl)-2-(5-methoxy-2-(((5-methyl-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxopyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C18H17FN4O3S2 and its molecular weight is 420.48. The purity is usually 95%.
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Scientific Research Applications

Scientific Research Applications

Synthesis and Characterization

Compounds with structural similarities to the specified chemical have been synthesized for various research applications, including the study of their chemical properties and potential biological activities. For instance, derivatives of thiadiazole, a core structure present in the compound, have been extensively studied for their potential in medicinal chemistry due to their diverse biological activities. These studies often involve detailed synthesis protocols followed by characterization using techniques such as NMR, IR spectroscopy, and X-ray crystallography, providing valuable insights into their chemical properties (Crane et al., 2004).

Anticancer Activities

Several research studies have focused on evaluating the anticancer activities of compounds featuring thiadiazole moieties. For example, the synthesis of N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides has shown significant anti-inflammatory and potential anticancer activity, highlighting the therapeutic potential of such compounds in scientific research (Sunder et al., 2013).

Molecular Docking and Modelling

Compounds structurally related to the queried chemical have been subjects of molecular docking and modeling studies to understand their interaction with various biological targets. Such studies are crucial in drug discovery processes, providing insights into the potential efficacy and mechanism of action of novel compounds. For example, research on benzothiazolinone acetamide analogs has involved spectroscopic studies, quantum mechanical analyses, and ligand-protein interactions, offering a comprehensive understanding of their biochemical interactions and potential therapeutic applications (Mary et al., 2020).